Cas no 1797647-19-8 ((3-Amino-2,3-dihydro-1H-inden-1-yl)methanol hydrochloride)

• Product Name: (3-Amino-2,3-dihydro-1H-inden-1-yl)methanol hydrochloride
• CAS No: 1797647-19-8
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 4777022
• PubChem ID: 75496290
• Update Time: 2025-10-29

(3-Amino-2,3-dihydro-1H-inden-1-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3-amino-2,3-dihydro-1H-inden-1-yl)methanol hydrochloride
• NE48296
• Z1809258532
• (3-Amino-2,3-dihydro-1H-inden-1-yl)methanol hydrochloride

• Inchi： 1S/C10H13NO.ClH/c11-10-5-7(6-12)8-3-1-2-4-9(8)10;/h1-4,7,10,12H,5-6,11H2;1H
• InChI Key： ZQDLTWGHDPUDRK-UHFFFAOYSA-N
• SMILES： Cl.OCC1C2C=CC=CC=2C(C1)N

Computed Properties

• Exact Mass: 199.076
• Monoisotopic Mass: 199.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Additional information on (3-Amino-2,3-dihydro-1H-inden-1-yl)methanol hydrochloride

Comprehensive Guide to (3-Amino-2,3-dihydro-1H-inden-1-yl)methanol hydrochloride (CAS No. 1797647-19-8): Properties, Applications, and Market Insights

(3-Amino-2,3-dihydro-1H-inden-1-yl)methanol hydrochloride (CAS No. 1797647-19-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a functionalized indane derivative, is characterized by its unique molecular structure, which includes an amino group and a hydroxymethyl group attached to a dihydroindene backbone. Its hydrochloride salt form enhances stability and solubility, making it a valuable intermediate in synthetic chemistry.

The growing interest in indane-based compounds like (3-Amino-2,3-dihydro-1H-inden-1-yl)methanol hydrochloride is driven by their potential applications in drug discovery and material science. Researchers are particularly intrigued by its role as a building block for bioactive molecules, especially in the development of central nervous system (CNS) therapeutics. The compound's structural features make it a promising candidate for modulating neurotransmitter activity, which aligns with current trends in neurological disorder research.

From a chemical perspective, 1797647-19-8 exhibits notable properties such as moderate water solubility due to its hydrochloride salt form and a molecular weight that facilitates easy handling in laboratory settings. Its stereochemistry is another area of interest, as the spatial arrangement of functional groups can significantly influence its reactivity and biological activity. These characteristics make it a versatile reagent for asymmetric synthesis and chiral drug development.

In the pharmaceutical industry, (3-Amino-2,3-dihydro-1H-inden-1-yl)methanol hydrochloride is primarily utilized as a key intermediate in the synthesis of more complex molecules. Its applications extend to the preparation of dopamine receptor ligands and serotonin modulators, which are critical in treating conditions like Parkinson's disease and depression. The compound's ability to serve as a scaffold for neuroactive drugs has positioned it as a valuable asset in medicinal chemistry.

The market for indane derivatives like 1797647-19-8 is expanding, driven by increasing demand for innovative drug candidates and high-purity chemical intermediates. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic and industrial researchers. Additionally, advancements in green chemistry have prompted the development of more sustainable production processes for such compounds, aligning with global environmental concerns.

Quality control is a critical aspect of working with (3-Amino-2,3-dihydro-1H-inden-1-yl)methanol hydrochloride. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure purity and consistency. These methods are essential for researchers who rely on precise chemical properties for their experiments, particularly in high-throughput screening and structure-activity relationship studies.

For researchers sourcing CAS No. 1797647-19-8, it is important to consider factors such as supplier reliability, batch-to-batch consistency, and documentation quality. Many suppliers now provide detailed certificates of analysis and technical data sheets to support research reproducibility. The compound is typically available in small to medium quantities, catering to both exploratory studies and larger-scale synthetic projects.

Looking ahead, the potential of (3-Amino-2,3-dihydro-1H-inden-1-yl)methanol hydrochloride in drug discovery pipelines remains substantial. Its structural versatility and compatibility with various organic transformations make it a valuable tool for chemists. As the pharmaceutical industry continues to explore new therapeutic avenues, compounds like 1797647-19-8 will likely play a pivotal role in the development of next-generation medications.

In summary, (3-Amino-2,3-dihydro-1H-inden-1-yl)methanol hydrochloride represents an important class of indane-based intermediates with wide-ranging applications in medicinal chemistry. Its unique properties, combined with the growing demand for specialty chemicals in drug development, underscore its significance in contemporary research. Whether you are a synthetic chemist, a pharmaceutical researcher, or a supplier of fine chemicals, understanding the nuances of this compound can provide valuable insights for your work.